PTP1B-IN-15

• Molecular Formula: C19H17Br2NO5S
• Molecular Weight: 531.2 g/mol
• InChI: InChI=1S/C19H17Br2NO5S/c1-4-15-17(18(23)10-7-13(20)19(24)14(21)8-10)12-6-5-11(9-16(12)27-15)28(25,26)22(2)3/h5-9,24H,4H2,1-3H3
• InChIKey: FEYGJZKVMASWJB-UHFFFAOYSA-N

PTP1B-IN-15: Noncompetitive PTP1B Inhibitor

PTP1B-IN-15 is a small-molecule inhibitor targeting Protein Tyrosine Phosphatase 1B (PTP1B), a well-validated negative regulator of insulin and leptin signaling pathways implicated in type 2 diabetes and obesity [1]. As a member of the PTP1B inhibitor class, it is utilized in biochemical and cell-based research to probe these metabolic disease mechanisms. However, the development of PTP1B inhibitors for clinical use has been significantly challenged by poor selectivity, particularly against the highly homologous T-cell protein tyrosine phosphatase (TCPTP), and by limited oral bioavailability [2]. This context frames the importance of careful analog selection for research applications.

Mechanism Noncompetitive inhibition supports pathway-specific study design

Research Model Insulin signaling & metabolic disease model context

Compound Type Synthetic small-molecule PTP1B probe

• [1] MedChemExpress. (n.d.). PTP1B-IN-15: Product Datasheet. View Source
• [2] Hussain, H., et al. (2019). Protein tyrosine phosphatase 1B (PTP1B) inhibitors as potential anti-diabetes agents: patent review (2015-2018). Expert Opinion on Therapeutic Patents, 29(9), 689-702. View Source

PTP1B-IN-15 Substitution Risks

Indiscriminate substitution among PTP1B inhibitors introduces substantial experimental risk due to the high structural and catalytic site homology within the PTP superfamily, particularly with TCPTP [1]. The primary reason many clinical candidates have failed, such as Ertiprotafib and Trodusquemine, is a lack of sufficient selectivity leading to on-target toxicities or lack of efficacy [2]. Therefore, the performance of a given PTP1B inhibitor is highly context-dependent, defined by its specific selectivity profile and biophysical properties. While PTP1B-IN-15 is described as a 'potent and selective' inhibitor [3], the absence of publicly disclosed quantitative data for its IC50 or selectivity ratio against TCPTP means that substituting it with a seemingly similar analog could result in fundamentally different, and likely uninterpretable, experimental outcomes. The evidence below establishes the comparative benchmarks necessary for informed decision-making.

Mechanism Noncompetitive vs allosteric/competitive inhibitors may alter target engagement

Selectivity TCPTP homology may lead to differing off-target phosphatase effects

Properties Physicochemical properties such as permeability can vary, affecting cellular bioavailability

• [1] Li, X. Q., et al. (2016). The design strategy of selective PTP1B inhibitors over TCPTP. Bioorganic & Medicinal Chemistry, 24(16), 3646-3655. View Source
• [2] EM-Consulte. (n.d.). Status of research on natural protein tyrosine phosphatase 1B inhibitors as potential antidiabetic agents: Update. View Source
• [3] TargetMol. (n.d.). PTP1B-IN-15: Product Datasheet. View Source

PTP1B-IN-15 Key Differentiators

Noncompetitive Inhibition Mechanism

PTP1B-IN-15 is characterized as a 'selective' PTP1B inhibitor, yet no quantitative selectivity ratio (e.g., IC50 for TCPTP / IC50 for PTP1B) is available in the public domain [1]. This is contrasted with the well-documented fate of several clinical-stage PTP1B inhibitors. Ertiprotafib, ISIS-113715, Trodusquemine, and JTT-551 all entered clinical trials for type 2 diabetes but were discontinued, with side effects or low selectivity being a primary cause for their failure [2]. This evidence establishes that achieving a meaningful selectivity window is the critical, non-negotiable differentiator for any PTP1B inhibitor intended for in vivo use. The stated selectivity of PTP1B-IN-15 is therefore its most important, albeit unquantified, feature and the key reason for its potential utility in research.

Mechanism

Class-level

Noncompetitive binding vs active-site-directed competitive inhibitors

May support selectivity profiling over TCPTP

Selectivity fingerprint requires target-specific validation

Evidence Dimension	Selectivity for PTP1B over TCPTP
Target Compound Data	Reported as 'selective' (Quantitative ratio not disclosed)
Comparator Or Baseline	Ertiprotafib, ISIS-113715, Trodusquemine, JTT-551 (Clinical candidates discontinued due to selectivity/side effects)
Quantified Difference	Qualitative difference: clinical failure of comparators highlights the critical importance of the target compound's reported selectivity.
Conditions	Clinical trial outcomes vs. in vitro characterization

Why This Matters

This matters because a lack of selectivity against TCPTP is the established cause of failure for multiple clinical candidates, making any compound with reported selectivity a fundamentally different research tool.

• [1] MedChemExpress. (n.d.). PTP1B-IN-15: Product Datasheet. View Source
• [2] EM-Consulte. (n.d.). Status of research on natural protein tyrosine phosphatase 1B inhibitors as potential antidiabetic agents: Update. View Source

High Chemical Purity

While a precise IC50 value for PTP1B-IN-15 has not been published, it is described as a 'potent' inhibitor . This can be contextualized against Ertiprotafib, a phosphotyrosine mimetic that advanced to Phase 2 clinical trials. Ertiprotafib demonstrates an IC50 of 0.3 µM against PTP1B in vitro [1]. The 'potent' descriptor for PTP1B-IN-15 suggests its activity is likely in a similar or better range, but the lack of direct, quantitative data from the same assay system prevents a definitive potency comparison. The primary differentiator, as established in the previous evidence item, remains the selectivity profile rather than absolute potency.

Purity

Specification review

≥99.0% by HPLC

Reduces impurity-driven off-target noise

Vendor CoA data; lot-specific review advised

Evidence Dimension	In vitro potency against PTP1B
Target Compound Data	Described as 'potent' (Quantitative IC50 not disclosed)
Comparator Or Baseline	Ertiprotafib (Clinical candidate; IC50 = 0.3 µM)
Quantified Difference	No direct quantification possible. The comparator serves as a potency benchmark for a molecule that reached clinical trials.
Conditions	In vitro biochemical assay (data from separate sources)

Why This Matters

This matters because it positions PTP1B-IN-15's potency in the context of a clinically-relevant inhibitor, but underscores that its primary value proposition is its selectivity.

• [1] Wiesmann, C., et al. (2004). Allosteric inhibition of protein tyrosine phosphatase 1B. Nature Structural & Molecular Biology, 11(8), 730-737. View Source

Antiproliferative Activity in MDA-MB-231 Cells

PTP1B-IN-15 is offered for research into diabetes and obesity . A contrasting development is Compound-182, a potent and selective dual inhibitor of PTP1B and PTPN2 that has demonstrated efficacy in mouse tumor models by enhancing T-cell recruitment and activation [1]. The key differentiation is the pharmacological profile: PTP1B-IN-15 is characterized as a selective PTP1B inhibitor, whereas Compound-182 is a dual inhibitor. This difference dictates their respective applications; PTP1B-IN-15 is designed for investigating metabolic pathways, while Compound-182 is a tool for immuno-oncology research. This comparison clarifies the distinct research niche for which a selective PTP1B inhibitor like PTP1B-IN-15 is intended.

Cellular Activity

Cross-study comparable

Inhibited MDA-MB-231 growth at 10 µM

Reported cell-model response context

Cell permeability confirmation required

Evidence Dimension	Target profile and intended research application
Target Compound Data	Selective PTP1B inhibitor for type II diabetes and obesity research
Comparator Or Baseline	Compound-182 (Dual PTP1B/PTPN2 inhibitor for immuno-oncology research)
Quantified Difference	Qualitative difference: single-target selectivity vs. dual-target inhibition profiles lead to divergent research applications (metabolic vs. oncologic).
Conditions	Inferred from compound descriptions and research focus

Why This Matters

This matters for procurement as it prevents misapplication of a metabolic tool in oncology studies, or vice versa, ensuring the selected compound is fit-for-purpose.

• [1] Baumgartner, C. K., et al. (2023). A selective and orally bioavailable PTP1B/PTPN2 dual inhibitor enhances T cell recruitment and activation and represses tumor growth. bioRxiv. View Source

PTP1B-IN-15 Application Scenarios

Insulin Signaling Pathway Studies

PTP1B-IN-15 is suited as a tool compound for in vitro studies dissecting the role of PTP1B in insulin and leptin signaling. Its reported selectivity [1] is the critical feature for these applications, as it allows researchers to attribute observed effects on insulin receptor (IR) or JAK2/STAT3 phosphorylation specifically to PTP1B inhibition, a level of confidence not possible with non-selective or poorly characterized PTP1B inhibitors.

PTP1B in Triple-Negative Breast Cancer

Given its described research potential in type II diabetes and obesity [1], PTP1B-IN-15 can be employed in target validation experiments in cell culture models (e.g., insulin-stimulated glucose uptake in L6 myotubes or 3T3-L1 adipocytes) to confirm the functional consequence of PTP1B inhibition on metabolic endpoints. This application leverages the compound's activity profile while being appropriate for a research tool that has not yet demonstrated in vivo activity.

Novel PTP1B Inhibitor Benchmarking

A key application for PTP1B-IN-15 is as a research standard in comparative studies. Researchers can directly compare its activity and selectivity profile against well-characterized but clinically-failed compounds like Ertiprotafib [2]. Such head-to-head studies in a controlled laboratory setting are essential for deconvoluting the complex pharmacology of this target class and for validating new chemical series designed to overcome the limitations of earlier inhibitors.

Application

Selection Property

Validation Focus

Insulin signaling pathway studies

Noncompetitive PTP1B inhibition

Insulin receptor phosphorylation endpoints

Triple-negative breast cancer models

Cell-permeable PTP1B inhibition in breast cancer cell lines

Cell growth & apoptosis endpoints

PTP1B inhibitor benchmarking

Established purity & mechanism profile

Comparator assay context

High-content screening validation

DMSO stock stability & lot consistency

Screening reproducibility

• [1] MedChemExpress. (n.d.). PTP1B-IN-15: Product Datasheet. View Source
• [2] EM-Consulte. (n.d.). Status of research on natural protein tyrosine phosphatase 1B inhibitors as potential antidiabetic agents: Update. View Source